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Compound of Interest

Compound Name: NF110

Cat. No.: B12419100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of NF110, a potent P2X3

receptor antagonist, against two industry-standard inhibitors: Gefapixant and A-317491. The

data presented is intended to aid researchers and drug development professionals in

evaluating NF110 for their specific applications.

Executive Summary
The purinergic P2X3 receptor, a key player in nociceptive signaling pathways, has emerged as

a significant target for the development of novel analgesics and treatments for chronic cough.

[1][2] This guide benchmarks the performance of NF110 against Gefapixant, a clinical-stage

antagonist, and A-317491, a widely used preclinical tool compound. The comparative data

demonstrates NF110's potent and selective inhibition of the P2X3 receptor, highlighting its

potential as a valuable research tool and therapeutic candidate.

Performance Comparison of P2X3 Receptor
Inhibitors
The following tables summarize the inhibitory potency and selectivity of NF110, Gefapixant,

and A-317491 against various P2X receptor subtypes. This quantitative data allows for a direct

comparison of their performance characteristics.
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Table 1: Inhibitory Potency (Ki in nM) Against Human P2X3 and P2X2/3 Receptors

Inhibitor hP2X3 Ki (nM) hP2X2/3 Ki (nM) Data Source(s)

NF110 36 - [3]

Gefapixant ~30 (IC50) 100-250 (IC50) [4]

A-317491 22 9 [5][6]

Table 2: Inhibitory Potency (IC50 in nM) in Functional Assays

Inhibitor Assay Type Target IC50 (nM) Species
Data
Source(s)

NF110
Electrophysio

logy
P2X3 527 Rat [3]

Gefapixant Patch Clamp hP2X3 153 Human [7][8]

Gefapixant Patch Clamp hP2X2/3 220 Human [7][8]

A-317491 Calcium Flux hP2X3 >10,000 Human [5][9]

A-317491
Electrophysio

logy
hP2X3 97 Human [9]

A-317491
Electrophysio

logy
hP2X2/3 169 Human [9]

Table 3: Selectivity Profile Against Other P2X Receptors (IC50 > 10 µM)

Inhibitor
P2X Receptors with Low
Activity (IC50 > 10 µM)

Data Source(s)

NF110 P2Y receptors [3]

Gefapixant P2X2 [8]

A-317491 Other P2 receptors [5][9]
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Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the underlying mechanisms and experimental setups, the

following diagrams illustrate the P2X3 receptor signaling pathway and the workflows for key

experimental assays.
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Figure 1. P2X3 receptor signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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